Cas no 54794-32-0 (3-Pyridinecarbothioamide, N,N-dimethyl-)

• Product Name: 3-Pyridinecarbothioamide, N,N-dimethyl-
• CAS No: 54794-32-0
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 353662
• PubChem ID: 12235689
• Update Time: 2025-04-19

3-Pyridinecarbothioamide, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioamide, N,N-dimethyl-
• N,N-dimethylpyridine-3-carbothioamide
• 54794-32-0
• SCHEMBL1687067
• GBRSFAJLOIVQLY-UHFFFAOYSA-N
• 3-dimethylthiocarbamoylpyridine
• DTXSID30481727

• Inchi： 1S/C8H10N2S/c1-10(2)8(11)7-4-3-5-9-6-7/h3-6H,1-2H3
• InChI Key： GBRSFAJLOIVQLY-UHFFFAOYSA-N
• SMILES： S=C(C1C=NC=CC=1)N(C)C

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 16.13